3-(4-Bromophenyl)-6-({[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}thio)pyridazine

• IUPAC Name: 5-[[6-(4-bromophenyl)pyridazin-3-yl]sulfanylmethyl]-3-(3-methylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C20H15BrN4OS/c1-13-3-2-4-15(11-13)20-22-18(26-25-20)12-27-19-10-9-17(23-24-19)14-5-7-16(21)8-6-14/h2-11H,12H2,1H3
• InChI Key: ZDCCGFJWCGBULP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)CSC3=NN=C(C=C3)C4=CC=C(C=C4)Br
• Molecular Formula: C20H15BrN4OS
• Molecular Weight: 439.3 g/mol

Description

The compound “3-(4-Bromophenyl)-6-({[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}thio)pyridazine” is a complex organic molecule. It contains several functional groups including a bromophenyl group, a methylphenyl group, an oxadiazole ring, and a pyridazine ring. These groups are likely to influence the compound’s properties and reactivity.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The presence of multiple aromatic rings (phenyl, oxadiazole, and pyridazine) suggests that the compound may have a planar structure. The bromine atom on the phenyl ring and the sulfur atom in the thioether linkage are likely to add to the three-dimensionality of the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the various functional groups present. The bromophenyl group might undergo nucleophilic aromatic substitution reactions. The oxadiazole ring might participate in reactions with nucleophiles or bases.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple aromatic rings might increase its hydrophobicity, while the bromine and sulfur atoms might influence its electronic properties.

Mechanism of Action

Without specific information about the biological activity of this compound, it’s difficult to predict its mechanism of action. If it’s biologically active, the mechanism could depend on factors like the ability of the compound to interact with biological macromolecules (like proteins or DNA), its cell permeability, and its metabolic stability.

Future Directions

The study of complex organic molecules like this one has the potential to lead to the discovery of new medicines, materials, or chemical reactions. Future research could involve studying the synthesis, properties, and potential applications of this compound.